![molecular formula C15H16N4O2S B2616504 N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)benzo[d]thiazole-6-carboxamide CAS No. 2034390-03-7](/img/structure/B2616504.png)
N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)benzo[d]thiazole-6-carboxamide
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Overview
Description
N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)benzo[d]thiazole-6-carboxamide, also known as BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. BPTES has gained significant attention due to its potential as a therapeutic agent for cancer treatment.
Scientific Research Applications
- Imidazole-containing compounds, such as our target molecule, have been investigated for their antimicrobial potential. They exhibit antibacterial, antifungal, and antiviral activities .
- Some imidazole derivatives have demonstrated antitumor properties. For instance, compounds like 1a and 1b have shown good antitumor potential .
- Our compound could be evaluated for its efficacy against parasites responsible for diseases like malaria and leishmaniasis .
Antimicrobial Activity
Anticancer Potential
Antiparasitic Effects
Herbicidal and Weed Control Applications
Mechanism of Action
Target of action
Pyrazole and benzothiazole derivatives have been found to interact with a variety of biological targets. For instance, some pyrazole derivatives have shown anti-tubercular potential against Mycobacterium tuberculosis .
Mode of action
The mode of action of these compounds often involves interactions with enzymes or receptors in the body. For example, some benzothiazole derivatives have been found to have antitumor and cytotoxic activity .
Biochemical pathways
These compounds can affect various biochemical pathways. For instance, some imidazole derivatives (which are structurally similar to pyrazoles) have shown a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Result of action
The result of the compound’s action would depend on its specific targets and mode of action. For instance, some benzothiazole derivatives have shown antitumor and cytotoxic activity .
properties
IUPAC Name |
N-[2-(2-pyrazol-1-ylethoxy)ethyl]-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O2S/c20-15(12-2-3-13-14(10-12)22-11-17-13)16-5-8-21-9-7-19-6-1-4-18-19/h1-4,6,10-11H,5,7-9H2,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWTHXISBBQUPCD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)CCOCCNC(=O)C2=CC3=C(C=C2)N=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)benzo[d]thiazole-6-carboxamide |
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